Cas no 1805649-96-0 (Ethyl 4-chloromethyl-3-cyano-2-(difluoromethoxy)phenylacetate)

• Product Name: Ethyl 4-chloromethyl-3-cyano-2-(difluoromethoxy)phenylacetate
• CAS No: 1805649-96-0
• MF: C₁₃H₁₂ClF₂NO₃
• MW: 303.689089775085
• CID: 4980533
• Update Time: 2025-05-19

Ethyl 4-chloromethyl-3-cyano-2-(difluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloromethyl-3-cyano-2-(difluoromethoxy)phenylacetate

• Inchi： 1S/C13H12ClF2NO3/c1-2-19-11(18)5-8-3-4-9(6-14)10(7-17)12(8)20-13(15)16/h3-4,13H,2,5-6H2,1H3
• InChI Key： QTJCYLRPSZOVLO-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(CC(=O)OCC)=C(C=1C#N)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 372
• XLogP3: 3.1
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-chloromethyl-3-cyano-2-(difluoromethoxy)phenylacetate

Comprehensive Overview of Ethyl 4-chloromethyl-3-cyano-2-(difluoromethoxy)phenylacetate (CAS No. 1805649-96-0)

Ethyl 4-chloromethyl-3-cyano-2-(difluoromethoxy)phenylacetate (CAS No. 1805649-96-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative features a unique combination of functional groups, including a chloromethyl, cyano, and difluoromethoxy moiety, making it a versatile intermediate in synthetic chemistry. Its molecular structure is optimized for applications in drug discovery, particularly in the development of bioactive molecules targeting metabolic and inflammatory pathways.

The compound’s CAS number 1805649-96-0 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Researchers often search for "Ethyl 4-chloromethyl-3-cyano-2-(difluoromethoxy)phenylacetate synthesis" or "CAS 1805649-96-0 applications" to explore its synthetic routes and industrial relevance. Recent trends highlight its potential in green chemistry, where its fluorinated components align with efforts to reduce environmental impact while enhancing compound stability.

In the context of AI-driven drug design, 1805649-96-0 is frequently analyzed for its pharmacophore properties. Computational models predict its affinity for enzymes like COX-2, linking it to anti-inflammatory research. This aligns with user queries such as "difluoromethoxy compounds in medicine" or "cyanoester derivatives for drug development," reflecting growing interest in fluorinated building blocks.

The compound’s chloromethyl group enables further functionalization, a topic often explored in forums discussing "site-selective modification of phenylacetates." Additionally, its cyano group contributes to hydrogen bonding interactions, a feature leveraged in crystal engineering and material science. These attributes make it a candidate for high-performance polymers and coatings, addressing searches like "advanced materials with fluorinated esters."

From a regulatory standpoint, Ethyl 4-chloromethyl-3-cyano-2-(difluoromethoxy)phenylacetate is classified as a non-hazardous research chemical under standard handling conditions. However, its storage and handling require adherence to Good Laboratory Practices (GLP), a common concern among users searching for "safe handling of cyano-containing compounds." Suppliers often provide technical data sheets (TDS) detailing its stability, solubility, and compatibility—key information for industrial buyers.

In summary, CAS 1805649-96-0 represents a convergence of innovation in synthetic chemistry and applied sciences. Its multifaceted applications—from pharmaceutical intermediates to advanced material precursors—underscore its value in modern research. As demand for sustainable fluorochemicals rises, this compound is poised to play a pivotal role in next-generation scientific breakthroughs.